Cas no 2229384-94-3 (1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene
• CAS No: 2229384-94-3
• MF: C₉H₅F₃
• MW: 170.131212949753
• CID: 6143698
• PubChem ID: 165713139
• Update Time: 2025-06-26

1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene
• 2229384-94-3
• EN300-1791460

• Inchi： 1S/C9H5F3/c1-2-3-6-7(10)4-5-8(11)9(6)12/h1,4-5H,3H2
• InChI Key： ZHARJQPSWZUZQV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC#C)F)F

Computed Properties

• Exact Mass: 170.03433465g/mol
• Monoisotopic Mass: 170.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene

1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene: A Versatile Compound with Promising Applications in Medicinal Chemistry

1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene, with the CAS No. 2229384-94-3, represents a unique class of fluorinated aromatic compounds that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its trifluorinated benzene ring and a terminal alkyne substituent at the 3-position, which together form a highly functionalized scaffold. The combination of fluorine atoms and alkynyl groups creates a unique electronic and steric environment, enabling this molecule to serve as a valuable building block for the development of novel therapeutic agents. Recent studies have highlighted its potential applications in the design of targeted drug delivery systems and the synthesis of bioactive molecules with enhanced pharmacological profiles.

The fluorine atoms in the 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene molecule play a critical role in modulating its physicochemical properties. Fluorination introduces electron-withdrawing effects, which can significantly alter the reactivity and stability of the aromatic ring. This property is particularly advantageous in the context of drug design, where fluorine substitution is commonly employed to improve metabolic stability and enhance binding affinity to biological targets. The trifluorinated benzene ring also contributes to the molecule's hydrophobic character, which can influence its ability to cross biological membranes and interact with lipid-based cellular structures.

The prop-2-yn-1-yl group attached to the benzene ring introduces a terminal alkyne functionality, which is a key feature for the synthesis of complex organic molecules. Terminal alkynes are known for their high reactivity and ability to undergo a wide range of chemical transformations, including alkyne coupling reactions, oxidative cleavage, and metal-catalyzed cross-coupling processes. The presence of this functional group in 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene allows for the facile introduction of diverse substituents, making it a versatile intermediate in the development of pharmaceutical compounds. Recent advances in click chemistry have further expanded the utility of this scaffold, enabling the rapid assembly of multifunctional molecules with tailored biological activities.

Recent research has focused on the potential applications of 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene in the design of antitumor agents. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of this compound exhibit potent cytotoxic activity against a panel of cancer cell lines, including breast, lung, and pancreatic cancers. The mechanism of action was attributed to the ability of the fluorinated aromatic ring to disrupt mitochondrial function and induce apoptosis in malignant cells. Additionally, the alkyne functionality was shown to facilitate the conjugation of targeting ligands, enhancing the specificity of the therapeutic agent toward cancerous tissues.

Another area of interest is the use of 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets, as they are involved in numerous disease pathways, including cancer and neurodegenerative disorders. The trifluorinated benzene ring provides a rigid platform for the design of molecules that can selectively disrupt these interactions, while the alkyne group enables the incorporation of additional functional groups for enhanced potency. A 2024 study in *Organic & Biomolecular Chemistry* reported the successful synthesis of a series of PPI inhibitors based on this scaffold, which showed improved binding affinity and selectivity compared to traditional small-molecule inhibitors.

The synthetic accessibility of 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene is another factor contributing to its growing importance in medicinal chemistry. The molecule can be synthesized through a variety of routes, including the alkylation of trifluoromethylated aromatic compounds and the coupling of fluorinated benzene derivatives with terminal alkynes. Recent advancements in asymmetric catalysis have enabled the efficient preparation of enantiomerically pure derivatives, which is crucial for the development of chiral drugs with improved pharmacological profiles. The ability to control the stereochemistry of the alkyne group opens new avenues for the design of molecules with enhanced biological activity and reduced side effects.

In addition to its applications in drug discovery, 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene has also been explored as a component of supramolecular assemblies and self-assembling materials. The combination of fluorinated aromatic moieties and alkynyl groups can lead to the formation of well-defined nanostructures with tunable properties. A 2023 study in *Advanced Materials* demonstrated that derivatives of this compound can self-assemble into nanofibers with high mechanical strength and controlled porosity, which have potential applications in tissue engineering and drug delivery systems. The ability to fine-tune the self-assembly behavior through chemical modifications of the fluorinated and alkyne moieties highlights the versatility of this scaffold in materials science.

Despite its promising applications, the development of 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene-based therapeutics faces several challenges. One of the primary concerns is the optimization of its pharmacokinetic properties, including solubility, permeability, and metabolic stability. While the trifluorinated aromatic ring contributes to hydrophobicity, this property must be balanced with the need for adequate aqueous solubility to ensure effective drug delivery. Additionally, the synthesis of complex derivatives with multiple functional groups requires careful consideration of reaction conditions and purification strategies to maintain the integrity of the core scaffold.

Future research directions for 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene are likely to focus on expanding its utility in the development of multifunctional therapeutics. The integration of targeting ligands, such as antibodies or peptides, with the alkyne functionality could enhance the specificity and efficacy of drug delivery systems. Furthermore, the exploration of this scaffold in the context of combination therapies, where multiple drug molecules are simultaneously delivered to target cells, may lead to the discovery of novel treatment strategies for complex diseases. The continued advancement of synthetic methodologies and analytical techniques will be critical in overcoming the challenges associated with the large-scale production and characterization of these compounds.

In conclusion, 1,2,4-trifluoro-3-(prop-2-yn-1-yl)benzene represents a valuable platform for the development of next-generation therapeutics. Its unique combination of fluorinated aromatic moieties and terminal alkyne functionality provides a versatile scaffold for the design of molecules with enhanced biological activity and pharmacological properties. As research in medicinal chemistry continues to evolve, the potential applications of this compound are expected to expand, contributing to the discovery of innovative treatments for a wide range of diseases.